Cas no 2228280-76-8 (4-(aminomethyl)-4-(1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol
• CAS No: 2228280-76-8
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6362417
• PubChem ID: 165691488
• Update Time: 2025-11-01

4-(aminomethyl)-4-(1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol
• 2228280-76-8
• EN300-1774802

• Inchi： 1S/C12H21N3O/c1-2-15-9-14-7-11(15)12(8-13)5-3-10(16)4-6-12/h7,9-10,16H,2-6,8,13H2,1H3
• InChI Key： RZUAPEUXUJZMED-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(C2=CN=CN2CC)CC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-(aminomethyl)-4-(1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol

Research Briefing on 4-(aminomethyl)-4-(1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol (CAS: 2228280-76-8)

The compound 4-(aminomethyl)-4-(1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol (CAS: 2228280-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol scaffold functionalized with an aminomethyl group and an ethyl-substituted imidazole ring, exhibits promising pharmacological properties. Recent studies have explored its potential as a modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's interaction with G protein-coupled receptors (GPCRs), revealing its selective affinity for certain serotonin receptor subtypes. The research employed molecular docking simulations and in vitro binding assays to elucidate the structural determinants of this interaction. Notably, the presence of the ethyl-imidazole moiety was found to enhance receptor binding specificity, while the aminomethyl group contributed to improved solubility and pharmacokinetic properties.

Further investigations into the compound's therapeutic potential have focused on its anti-inflammatory effects. A preclinical study demonstrated that 4-(aminomethyl)-4-(1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol significantly reduced pro-inflammatory cytokine production in macrophage cell lines, suggesting potential applications in treating chronic inflammatory conditions. The mechanism appears to involve modulation of the NF-κB signaling pathway, though additional research is needed to fully characterize this activity.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of this compound. A novel catalytic asymmetric synthesis method published in Organic Letters (2024) achieved enantioselective preparation of the cyclohexanol core with >95% ee, addressing previous challenges in stereochemical control. This development is particularly significant given the growing recognition of the importance of chirality in drug efficacy and safety.

Pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles for 4-(aminomethyl)-4-(1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol, with good blood-brain barrier penetration observed in rodent studies. These properties, combined with its demonstrated target engagement, position this compound as a promising lead for further drug development efforts in CNS disorders.

Ongoing research is exploring structural analogs of 2228280-76-8 to optimize its pharmacological profile while maintaining the core scaffold's beneficial properties. Early results suggest that modifications to the imidazole substituents may further enhance target selectivity and metabolic stability. The compound's versatility as a chemical building block continues to make it a valuable subject of investigation across multiple therapeutic areas.